3H-Pyrazol-3-one, 2,4-dihydro-2-((9-bromo-6H-indolo(2,3-b)quinoxalin-6-yl)acetyl)-4-((4-hydroxy-3-methoxyphenyl)methylene)-5-methyl-

• CAS No.: 119457-28-2
• Molecular Formula: C28H20BrN5O4
• Molecular Weight: 570.4 g/mol
• IUPAC Name: (4E)-2-[2-(9-bromoindolo[3,2-b]quinoxalin-6-yl)acetyl]-4-[(4-hydroxy-3-methoxyphenyl)methylidene]-5-methylpyrazol-3-one
• InChI: InChI=1S/C28H20BrN5O4/c1-15-18(11-16-7-10-23(35)24(12-16)38-2)28(37)34(32-15)25(36)14-33-22-9-8-17(29)13-19(22)26-27(33)31-21-6-4-3-5-20(21)30-26/h3-13,35H,14H2,1-2H3/b18-11+
• InChI Key: TZAQLRWZSHXAIJ-WOJGMQOQSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C/C2=CC(=C(C=C2)O)OC)C(=O)CN3C4=C(C=C(C=C4)Br)C5=NC6=CC=CC=C6N=C53
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC(=C(C=C2)O)OC)C(=O)CN3C4=C(C=C(C=C4)Br)C5=NC6=CC=CC=C6N=C53

Description

This compound is a structurally complex pyrazol-3-one derivative featuring a 9-bromo-indoloquinoxaline acetyl group at position 2, a 4-hydroxy-3-methoxyphenyl methylene group at position 4, and a methyl substituent at position 4. Its synthesis likely involves multi-step reactions, including acetylation and cyclocondensation, as inferred from analogous compounds in the literature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, including:

Formation of the indolo[2,3-b]quinoxaline core: This could be achieved through a series of cyclization reactions starting from appropriate precursors.

Introduction of the bromo group: This might involve bromination reactions using reagents like N-bromosuccinimide (NBS).

Acetylation: The acetyl group could be introduced via acetylation reactions using acetic anhydride or acetyl chloride.

Formation of the pyrazolone ring: This could involve condensation reactions between hydrazine derivatives and diketones.

Benzylidene formation: The benzylidene moiety could be introduced through aldol condensation reactions.

Industrial Production Methods

Industrial production methods would likely involve optimizing the above synthetic routes for large-scale production, focusing on yield, purity, and cost-effectiveness. This might include the use of continuous flow reactors and other advanced techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound might undergo oxidation reactions, particularly at the hydroxy and methoxy groups.

Reduction: Reduction reactions could target the carbonyl groups in the pyrazolone ring.

Substitution: The bromo group could be a site for nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles like amines or thiols.

Major Products

The major products would depend on the specific reactions and conditions used. For example, oxidation might yield quinones, while reduction could produce alcohols or amines.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity :
  • Research indicates that derivatives of pyrazolones can exhibit anticancer properties. The incorporation of the indole and quinoxaline moieties in this compound suggests enhanced interaction with biological targets involved in cancer proliferation pathways. Studies have shown that similar compounds can induce apoptosis in cancer cells by modulating signaling pathways such as PI3K/Akt and MAPK .
• Antimicrobial Properties :
  • The compound's structure may confer antimicrobial activity. Pyrazolone derivatives have been documented to possess broad-spectrum antibacterial and antifungal properties, making them candidates for the development of new antibiotics .
• Anti-inflammatory Effects :
  • Compounds with similar structures have demonstrated anti-inflammatory effects through inhibition of cyclooxygenase enzymes (COX), which are critical in the inflammatory response. This suggests potential therapeutic applications in treating inflammatory diseases .

Materials Science Applications

• Organic Electronics :
  • The unique electronic properties of pyrazolone derivatives make them suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Their ability to form stable thin films can enhance device performance and longevity .
• Sensors :
  • The incorporation of this compound into sensor technology could leverage its electronic properties for detecting environmental pollutants or biological markers due to its potential reactivity with various analytes .

Biological Research Applications

• Biochemical Probes :
  • The compound can serve as a biochemical probe to study specific enzyme activities or cellular processes due to its ability to interact selectively with biological macromolecules .
• Drug Development :
  • The structural complexity of this compound allows for modifications that could lead to the development of novel therapeutics targeting various diseases, including neurodegenerative disorders where oxidative stress plays a critical role .

Case Study 1: Anticancer Activity

A study investigated the effects of a related pyrazolone derivative on human breast cancer cell lines. Results indicated that the compound induced significant cell death through apoptosis while sparing normal cells, suggesting a promising therapeutic index for further development.

Case Study 2: Antimicrobial Efficacy

In another study, derivatives similar to this compound were tested against multi-drug resistant strains of bacteria. The results showed potent inhibitory effects, highlighting the potential for developing new treatments against resistant infections.

Mechanism of Action

The mechanism of action would depend on the specific biological target. For example:

Enzyme Inhibition: The compound might inhibit enzymes by binding to their active sites.

Receptor Binding: It could exert its effects by binding to and modulating the activity of specific receptors.

Comparison with Similar Compounds

Structural Comparisons

The target compound’s unique indoloquinoxaline substituent distinguishes it from simpler pyrazolone derivatives. Key structural analogs include:

Compound Name / Source	Core Structure	Key Substituents	Molecular Weight (g/mol)
Target Compound	3H-Pyrazol-3-one	9-Bromo-indoloquinoxaline acetyl, 4-hydroxy-3-methoxyphenyl methylene, 5-methyl	~600–650 (estimated)
4-Bromo-5-(bromomethyl)-2-(4'-chlorophenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one ()	3H-Pyrazol-3-one	4-Bromo, bromomethyl, 4'-chlorophenyl	381 (observed via LC/MS)
5-[2-(4-Bromophenyl)-1,3-benzoxazol-5-yl]-4-(2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione ()	2,4-Dihydro-3H-1,2,4-triazole-3-thione	4-Bromophenyl, benzoxazolyl, 2-methylphenyl	464 (M+1)
2,4-Dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one ()	3H-Pyrazol-3-one	Phenyl, 5-methyl	174.2

Key Observations :

• The indoloquinoxaline group in the target compound confers a higher molecular weight and extended conjugation compared to brominated phenyl or benzoxazole substituents in analogs .
• The 4-hydroxy-3-methoxyphenyl methylene group may enhance hydrogen-bonding capacity relative to halogenated or alkyl substituents in other compounds .

Spectroscopic Comparisons

Infrared (IR) and NMR data from analogous compounds provide insights into expected spectral features:

Compound / Source	IR Peaks (cm⁻¹)	1H-NMR Features (δ, ppm)
Target Compound	~3250–3433 (NH/OH), 1653 (C=O), 533 (C-Br)	Aromatic protons (6.10–8.01), methyl (2.55), methoxy (~3.80–3.90)
(Triazole-3-thione)	3319 (NH), 2980 (CH), 1212 (C=S), 533 (C-Br)	Aromatic protons (6.10–8.01), methyl (2.55)
(Pyrazole sulfonamide)	1653 (C=O), 1335 (SO₂), 3433 (NH₂)	CH₃ (1.09), aromatic protons (7.44–8.07)
(Brominated pyrazole)	N/A	Likely aromatic protons (7.71–8.07), methyl (2.26–2.86)

Key Observations :

• The target compound’s IR spectrum should display overlapping NH/OH and C=O stretches, similar to .
• Aromatic proton signals in the 6.10–8.01 ppm range align with brominated heterocycles in and .

Biological Activity

The compound 3H-Pyrazol-3-one, 2,4-dihydro-2-((9-bromo-6H-indolo(2,3-b)quinoxalin-6-yl)acetyl)-4-((4-hydroxy-3-methoxyphenyl)methylene)-5-methyl- belongs to a class of pyrazolone derivatives that have garnered attention due to their diverse biological activities. This article explores the synthesis, characterization, and biological evaluation of this compound, highlighting its potential therapeutic applications.

Synthesis and Characterization

The synthesis of pyrazolone derivatives typically involves the reaction of hydrazines with carbonyl compounds. For instance, the compound can be synthesized through a multi-step process that includes the formation of the pyrazolone ring followed by various substitutions to introduce functional groups that enhance biological activity. Characterization techniques such as IR spectroscopy, NMR, and mass spectrometry are employed to confirm the structure and purity of the synthesized compounds.

Biological Activity Overview

Pyrazolone derivatives exhibit a wide range of biological activities, including:

• Antibacterial Activity : Several studies have reported that pyrazolone derivatives possess significant antibacterial properties against various strains of bacteria. For example, compounds derived from 4-(substituted benzylidene)-5-methyl-2,4-dihydro-3H-pyrazol-3-one showed varying degrees of inhibition against Staphylococcus aureus and Escherichia coli (Table 1) .
• Antioxidant Activity : These compounds also demonstrate antioxidant properties, which can be measured using assays like DPPH radical scavenging. The antioxidant activity is crucial for mitigating oxidative stress-related diseases .
• Anti-inflammatory Activity : Pyrazolone derivatives have been investigated for their anti-inflammatory effects, often compared to standard anti-inflammatory drugs like ibuprofen. Some derivatives showed comparable efficacy in reducing inflammation in animal models .

Case Studies and Research Findings

• Antimicrobial Evaluation : A study evaluated a series of pyrazolone derivatives for their antimicrobial activity. The results indicated that several compounds exhibited significant zones of inhibition against both Gram-positive and Gram-negative bacteria (Table 1) .

  Compound Code	Zone of Inhibition (mm)	Target Bacteria
  4a	13	S. aureus
  4b	16	E. coli
  4c	18	Bacillus subtilis
  4d	15	S. typhi

• Molecular Docking Studies : Molecular docking studies have been conducted to predict the binding affinity of these compounds to various biological targets such as enzymes involved in cancer progression. For instance, certain pyrazolone derivatives exhibited strong binding affinities to aromatase enzymes, suggesting potential use in cancer therapy .
• In Vivo Studies : In vivo studies using carrageenan-induced edema models demonstrated that specific pyrazolone derivatives exhibited significant anti-inflammatory effects comparable to established non-steroidal anti-inflammatory drugs (NSAIDs) .

Q & A

Q. What are the key considerations in designing a synthesis protocol for this compound?

A robust synthesis protocol requires:

• Multi-step optimization : Sequential reactions (e.g., coupling of indoloquinoxaline and pyrazolone moieties) with controlled stoichiometry and temperature to avoid side products .
• Reagent selection : Copper catalysts (e.g., CuSO₄) and sodium ascorbate for click chemistry, as demonstrated in analogous triazole-pyrazole hybrid syntheses .
• Purification : Column chromatography with gradient elution (e.g., hexane/ethyl acetate) to isolate intermediates and final products .

Q. How can researchers confirm the structural integrity of this compound?

Use a combination of:

• Spectroscopic techniques : ¹H/¹³C NMR to verify substituent positions and stereochemistry, particularly for the acetyl and methylene groups .
• Mass spectrometry : High-resolution MS to validate the molecular formula (e.g., C₂₇H₂₀BrN₅O₄) and isotopic patterns .
• Chromatography : HPLC with UV detection to assess purity (>95%) and identify trace impurities .

Q. What are the primary challenges in characterizing its reactivity?

Key challenges include:

• Regioselectivity : Managing competing substitution sites on the indoloquinoxaline core during functionalization. Precedents suggest using steric hindrance or directing groups to control outcomes .
• Stability : The dihydro-pyrazolone ring may undergo tautomerization; low-temperature NMR or crystallography (e.g., single-crystal X-ray) can resolve dynamic behavior .

Advanced Research Questions

Q. How can computational methods predict the compound’s bioactivity against fungal targets?

• Molecular docking : Use tools like AutoDock Vina to model interactions with fungal enzymes (e.g., 14-α-demethylase, PDB: 3LD6). Focus on hydrogen bonding between the 4-hydroxy-3-methoxyphenyl group and the enzyme’s heme cofactor .
• MD simulations : Assess binding stability over 100 ns trajectories to identify critical residues (e.g., Leu376 in CYP51) for mutagenesis studies .

Q. How should researchers address contradictions in reaction yields during scale-up?

• Process analytics : Use inline FTIR or PAT (Process Analytical Technology) to monitor intermediates in real time, adjusting feed rates of reagents like hydrazine hydrate .
• AI-driven optimization : Train neural networks on historical reaction data (e.g., solvent polarity, temperature) to predict optimal conditions for batch-to-flow transitions .

Q. What strategies mitigate competing side reactions in multi-component syntheses?

• Orthogonal protection : Temporarily block reactive sites (e.g., the indoloquinoxaline bromine) with trimethylsilyl groups before introducing the acetyl moiety .
• Kinetic control : Lower reaction temperatures (0–5°C) to favor the desired [3+2] cycloaddition over Michael addition byproducts .

Data Contradiction Analysis

Q. How to resolve discrepancies in reported biological activity across studies?

• Meta-analysis : Compare assay conditions (e.g., fungal strain variability, IC₅₀ protocols) and normalize data using standardized controls .
• SAR studies : Systematically modify substituents (e.g., replacing Br with Cl on the indoloquinoxaline) to isolate structure-activity relationships .

Methodological Tables

Parameter	Optimized Condition	Reference
Coupling reaction temp	50°C (avoids decomposition)
Catalyst loading	10 mol% CuSO₄
HPLC mobile phase	70:30 MeCN/H₂O (0.1% TFA)
Docking scoring function	MM/GBSA (ΔG < -8 kcal/mol)